![molecular formula C14H17FN4O2 B10907353 N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline](/img/structure/B10907353.png)
N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline
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Overview
Description
N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline is a complex organic compound that features a pyrazole ring, a fluorine atom, and a nitro group
Preparation Methods
The synthesis of N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline typically involves multiple steps One common method includes the formation of the pyrazole ring through a cyclization reaction involving hydrazine and an appropriate diketoneIndustrial production methods may employ catalytic processes and optimized reaction conditions to enhance yield and purity .
Chemical Reactions Analysis
N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Coupling Reactions: The compound can participate in coupling reactions to form more complex molecules
Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline has several scientific research applications:
Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.
Materials Science: The compound’s unique structural properties make it suitable for the development of advanced materials with specific functionalities.
Biological Studies: It can be used as a probe to study biological pathways and interactions
Mechanism of Action
The mechanism of action of N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biological pathways. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline can be compared with other similar compounds such as:
Pyrazole Derivatives: These compounds share the pyrazole ring structure and exhibit similar reactivity and applications.
Fluoroanilines: Compounds with a fluorine atom attached to an aniline ring, which have applications in medicinal chemistry and materials science.
Nitroanilines: Compounds with a nitro group attached to an aniline ring, known for their use in dye and pigment production
The uniqueness of this compound lies in its combination of these functional groups, which imparts distinct chemical and physical properties.
properties
Molecular Formula |
C14H17FN4O2 |
---|---|
Molecular Weight |
292.31 g/mol |
IUPAC Name |
N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-2-fluoro-N-methyl-4-nitroaniline |
InChI |
InChI=1S/C14H17FN4O2/c1-4-18-9-11(10(2)16-18)8-17(3)14-6-5-12(19(20)21)7-13(14)15/h5-7,9H,4,8H2,1-3H3 |
InChI Key |
SXFXPJAQWXGPKR-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C(=N1)C)CN(C)C2=C(C=C(C=C2)[N+](=O)[O-])F |
Origin of Product |
United States |
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